Cas no 63810-80-0 (2,3-Dichloro-6,7-dimethylquinoxaline)

2,3-Dichloro-6,7-dimethylquinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with chlorine atoms at the 2- and 3-positions and methyl groups at the 6- and 7-positions. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing chlorine groups enhance its utility in nucleophilic substitution reactions, while the methyl substituents contribute to steric and electronic modulation. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. This compound is commonly employed in cross-coupling reactions and as a precursor for more complex quinoxaline derivatives.
2,3-Dichloro-6,7-dimethylquinoxaline structure
63810-80-0 structure
Product Name:2,3-Dichloro-6,7-dimethylquinoxaline
CAS No:63810-80-0
MF:C10H8Cl2N2
MW:227.089920043945
MDL:MFCD00772734
CID:501769
PubChem ID:4092647
Update Time:2025-06-10

2,3-Dichloro-6,7-dimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloro-6,7-dimethylquinoxaline
    • Quinoxaline,2,3-dichloro-6,7-dimethyl-
    • 2,3,5-TRIFLUOROPHENYLISOTHIOCYANATE
    • 2,3-dichloro-6,7-dimethyl-quinoxaline
    • 2,3-dichloro-6,7-dimethylquinoxaline(SALTDATA: FREE)
    • 6,7-dimethyl-2,3-dichloroquinoxaline
    • HMS2744L17
    • A923182
    • 63810-80-0
    • FT-0609543
    • CHEMBL1466291
    • J-506927
    • EUROPIUMSULFIDE
    • Z56894143
    • AS-35681
    • AB92823
    • DTXSID80399227
    • NKBSIBTVPNHSIK-UHFFFAOYSA-N
    • SMR000342715
    • MFCD00772734
    • EN300-6476791
    • SCHEMBL121241
    • AKOS000267434
    • MLS000516582
    • CS-0152883
    • 2,3-dichloro-6,7-dimethyl quinoxaline
    • DB-054556
    • MDL： MFCD00772734
    • Inchi： 1S/C10H8Cl2N2/c1-5-3-7-8(4-6(5)2)14-10(12)9(11)13-7/h3-4H,1-2H3
    • InChI Key： NKBSIBTVPNHSIK-UHFFFAOYSA-N
    • SMILES： ClC1=C(N=C2C=C(C)C(C)=CC2=N1)Cl

Computed Properties

  • Exact Mass: 226.00600
  • Monoisotopic Mass: 226.0064537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Boiling Point: 312.4°C at 760 mmHg
  • PSA: 25.78000
  • LogP: 3.55340

2,3-Dichloro-6,7-dimethylquinoxaline Security Information

2,3-Dichloro-6,7-dimethylquinoxaline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dichloro-6,7-dimethylquinoxaline Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Chemenu
CM111054-5g
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